2-Dodecylfuran
Overview
Description
2-Dodecylfuran, also known as 2-dodecyl-2H-furan, is a synthetic organic compound that belongs to the furan family. It is a colorless liquid with a molecular formula of C16H30O and a molecular weight of 238.41 g/mol. 2-Dodecylfuran is widely used in scientific research due to its unique chemical properties and potential applications in various fields.
Scientific Research Applications
Organic Synthesis
Field
Organic Chemistry
Methods
It is often involved in reactions such as Friedel-Crafts acylation, where it acts as a furan ring donor for coupling reactions .
Results
The use of 2-Dodecylfuran in such syntheses has resulted in high yields of desired products, showcasing its efficiency as a building block in organic synthesis .
Surfactant Production
Field
Materials Science
Methods
The surfactants are synthesized by linking sugar-derived furans with fatty acid chains, using zeolite catalysts in a controlled environment .
Results
These surfactants have shown to effectively reduce the effects of hard water and can be optimized for superior micelle formation and solubilization in water .
Antibacterial Agents
Field
Biochemistry
Methods
The compound is chemically modified to enhance its interaction with bacterial cell walls, and its efficacy is tested using standard antimicrobial assays .
Results
Some derivatives have demonstrated significant inhibitory effects on bacterial growth, indicating potential for pharmaceutical applications .
Environmental Surfactants
Field
Environmental Science
Methods
These surfactants are applied in cleaning agents and studied for their environmental impact and breakdown products .
Results
Preliminary studies suggest that these surfactants may offer an environmentally friendly alternative to traditional surfactants .
Food Industry
Field
Food Technology
Methods
It is added to food products in trace amounts and tested for its effects on shelf-life, taste, and nutritional value .
Results
Early results indicate that 2-Dodecylfuran may help in extending the shelf-life of certain food products while maintaining their taste and nutritional content .
Agricultural Surfactants
Field
Agriculture
Methods
It is incorporated into agrochemical formulations and tested on crops for its ability to enhance absorption and reduce runoff .
Results
Trials have shown that surfactants containing 2-Dodecylfuran can lead to better crop yields and more efficient use of agricultural chemicals .
This analysis provides a detailed overview of the diverse applications of 2-Dodecylfuran in scientific research, highlighting its versatility and potential across various fields.
Drug Delivery Systems
Field
Pharmaceutical Sciences
Methods
The compound is incorporated into nano-carrier systems and tested for its efficiency in delivering therapeutic agents to specific sites within the body .
Results
Studies have shown that 2-Dodecylfuran can significantly improve the delivery and effectiveness of certain medications, making it a promising agent in the development of advanced drug delivery systems .
Cosmetic Formulations
Field
Cosmetic Science
Methods
These derivatives are formulated into creams and lotions and assessed for their sensory attributes and skin compatibility .
Results
The incorporation of 2-Dodecylfuran has resulted in improved texture and fragrance longevity in cosmetic products, indicating its valuable role in this industry .
Corrosion Inhibition
Field
Chemical Engineering
Methods
2-Dodecylfuran is added to corrosion inhibitor formulations and tested under simulated pipeline conditions to evaluate its protective capabilities .
Results
The results indicate that it can provide significant protection against corrosion, suggesting its utility in maintaining the integrity of industrial infrastructure .
Polymer Synthesis
Field
Polymer Chemistry
Methods
It is polymerized using different catalysts and conditions to create polymers with unique properties and functionalities .
Results
The synthesized polymers exhibit desirable characteristics such as increased thermal stability and mechanical strength, broadening the scope of applications for these materials .
Flavor and Fragrance Industry
Field
Food Chemistry
Methods
2-Dodecylfuran is incorporated into flavor and fragrance formulations and tested for its olfactory impact and stability .
Results
The compound has shown promise in enhancing the aroma and flavor profiles of various products, making it a candidate for use in the flavor and fragrance industry .
Liquid Crystal Displays (LCDs)
Field
Electronic Materials
Methods
The compound is integrated into liquid crystal formulations and its effect on the optical properties of the displays is examined .
Results
Preliminary findings suggest that 2-Dodecylfuran can contribute to better display quality and durability, which is crucial for the advancement of display technologies .
properties
IUPAC Name |
2-dodecylfuran |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H28O/c1-2-3-4-5-6-7-8-9-10-11-13-16-14-12-15-17-16/h12,14-15H,2-11,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCHOIEWPPPNUFM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCC1=CC=CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H28O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30502709 |
Source
|
| Record name | 2-Dodecylfuran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30502709 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.39 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Dodecylfuran | |
CAS RN |
75308-12-2 |
Source
|
| Record name | 2-Dodecylfuran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30502709 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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